Cas no 32445-87-7 (2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile)

• Product Name: 2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
• CAS No: 32445-87-7
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• MDL: MFCD11036614
• CID: 2856298
• PubChem ID: 10219988
• Update Time: 2025-04-21

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
• EN300-160504
• 2-methyl-2-(4-trifluoromethylphenyl)propanenitrile
• MFCD11036614
• SCHEMBL793480
• 2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
• HS-3576
• 2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile
• 32445-87-7

• MDL： MFCD11036614
• Inchi： 1S/C11H10F3N/c1-10(2,7-15)8-3-5-9(6-4-8)11(12,13)14/h3-6H,1-2H3
• InChI Key： YEBSQXKOGNKPMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C#N)(C)C)(F)F

Computed Properties

• Exact Mass: 213.07700
• Monoisotopic Mass: 213.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.50658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes